Cas no 2003088-30-8 (tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate
• CAS No: 2003088-30-8
• MF: C₁₃H₁₈Cl₂N₂O₂
• MW: 305.200221538544
• CID: 5999442
• PubChem ID: 165663221
• Update Time: 2025-08-03

tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(3,5-dichlorophenyl)ethyl]carbamate
• EN300-1874090
• 2003088-30-8

• Inchi： 1S/C13H18Cl2N2O2/c1-13(2,3)19-12(18)17-11(7-16)8-4-9(14)6-10(15)5-8/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： AZCBFYJYTOWJEV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.0745332g/mol
• Monoisotopic Mass: 304.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate (CAS No. 2003088-30-8)

tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate, identified by the chemical compound code CAS No. 2003088-30-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative features a unique structural motif, combining a tert-butyl group with an N-2-amino-1-(3,5-dichlorophenyl)ethyl moiety, which endows it with distinct chemical and biological properties. The presence of chlorine atoms at the 3 and 5 positions of the phenyl ring introduces additional electronic and steric influences, making this compound a versatile scaffold for further functionalization and derivatization.

The synthesis of tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate typically involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. The tert-butyl carbamate group is particularly valuable in medicinal chemistry due to its stability under various reaction conditions and its ability to enhance the solubility and metabolic stability of drug candidates. The 3,5-dichlorophenyl ring, on the other hand, is known for its ability to modulate electronic properties and interact with biological targets through hydrophobic and π-stacking interactions.

In recent years, the interest in tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate has been driven by its potential applications in the development of novel therapeutic agents. Researchers have explored its utility as an intermediate in the synthesis of more complex molecules, including kinase inhibitors and antimicrobial compounds. The structural features of this compound make it an attractive candidate for further derivatization to achieve specific pharmacological profiles. For instance, modifications at the amino group or the phenyl ring could lead to enhanced binding affinity or selectivity for target enzymes or receptors.

One of the most compelling aspects of tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate is its role in drug discovery programs aimed at addressing unmet medical needs. The combination of a bulky tert-butyl group and a halogenated phenyl ring provides a balance between lipophilicity and polarizability, which are critical parameters for drug-like properties. Additionally, the presence of an amino group allows for further functionalization via coupling reactions with carboxylic acids or other electrophiles, enabling the construction of more elaborate molecular architectures.

The pharmacological potential of tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate has been investigated in several preclinical studies. These studies have highlighted its ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases. For example, derivatives of this compound have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The chlorine atoms on the phenyl ring are particularly important in these interactions, as they can engage in hydrogen bonding or electrostatic interactions with residues in the active site of target proteins.

Furthermore, the stability provided by the tert-butyl carbamate group ensures that the compound remains intact under physiological conditions, which is essential for effective drug delivery. This stability also extends to metabolic environments, where the carbamate linkage is less susceptible to hydrolysis compared to other functional groups. Such characteristics make tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate a valuable building block for designing drugs with prolonged half-lives and improved bioavailability.

The synthetic methodologies employed in the preparation of this compound have been refined over time to achieve higher yields and purities. Modern techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient synthesis routes. These advancements not only reduce costs but also minimize waste generation, aligning with green chemistry principles. The ability to produce tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate on a scalable basis is crucial for its commercial viability in pharmaceutical applications.

Recent research has also explored the use of computational tools to predict the biological activity of compounds like tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate before experimental validation. Molecular docking studies have been particularly useful in identifying potential binding modes with target proteins and predicting ligand efficiency. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and insights into structure-activity relationships.

The versatility of tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate extends beyond its role as an intermediate in drug synthesis; it also serves as a reference compound for developing new synthetic strategies. Its unique structural features provide chemists with a platform for exploring novel reaction pathways and methodologies that could be applied to other challenging molecular targets.

In conclusion,tert-butyl N-2-amino-1-(3,5-dichlorophenyl)ethylcarbamate (CAS No. 2003088-30-8) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its applications in drug discovery continue to expand as researchers uncover new ways to leverage its chemical properties for therapeutic purposes. The ongoing development of synthetic methodologies and computational tools further enhances its potential as a key intermediate in medicinal chemistry.